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Compound of Interest

Compound Name: 3-Pyridinecarboxaldehyde-d4

Cat. No.: B563423 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 3-Pyridinecarboxaldehyde-d4 (CAS No: 258854-80-7). The information

is compiled from various safety data sheets and product information pages to ensure safe

handling, maintain compound integrity, and support the successful application of this valuable

deuterated analog in research and development.

Core Stability and Storage Data
The stability of 3-Pyridinecarboxaldehyde-d4 is paramount for its effective use. While

extensive quantitative stability studies for this specific deuterated compound are not widely

published, the available data, primarily from suppliers, provides clear guidance on its handling

and storage. The compound is generally considered stable under recommended conditions, but

is sensitive to environmental factors such as air and light.[1][2]

Table 1: Recommended Storage and Handling
Conditions
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Parameter Recommendation Source(s)

Storage Temperature 2-8°C (Refrigerated) or Frozen [3][4][5][6]

Atmosphere
Store under an inert

atmosphere (e.g., Nitrogen)
[1][6]

Light Exposure Protect from light [1][4]

Air Exposure Protect from air [1][4]

Container

Keep container tightly closed

in a dry, well-ventilated place.

Glass containers are

recommended.

[1][3][7]

Shipping Conditions
Typically shipped at ambient

temperature, but may vary.
[2][6]

Table 2: Physical and Chemical Properties
Property Value Source(s)

CAS Number 258854-80-7 [4][6][8]

Molecular Formula C₆HD₄NO [2][8][9]

Molecular Weight 111.13 [2][4][8]

Physical Appearance Pale Yellow Oil [4][6]

Purity >95% - 98% [4][9]

Solubility
Chloroform, Dichloromethane,

DMSO
[4]

Potential Degradation and Incompatibilities
Understanding the factors that can lead to the degradation of 3-Pyridinecarboxaldehyde-d4 is

crucial for preventing loss of material and ensuring the accuracy of experimental results.

Incompatible Materials
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To prevent potentially hazardous reactions and degradation of the compound, avoid contact

with the following:

Strong oxidizing agents[1]

Strong acids[1]

Strong bases[1]

Strong reducing agents[1]

Hazardous Decomposition Products
Under fire conditions or improper handling, the compound may decompose and release toxic

fumes.[3] Hazardous decomposition products include:

Nitrogen oxides (NOx)[1]

Carbon monoxide (CO)[1]

Carbon dioxide (CO2)[1]

Hydrogen cyanide (hydrocyanic acid)[1]

Logical Flow for Safe Handling and Storage
The following diagram illustrates the logical workflow for maintaining the stability of 3-
Pyridinecarboxaldehyde-d4.
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Figure 1: Workflow for Maintaining Compound Stability
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Figure 1: Workflow for Maintaining Compound Stability

Experimental Protocols
While specific, detailed experimental protocols for the stability testing of 3-
Pyridinecarboxaldehyde-d4 are not readily available in the public domain, a general

approach based on standard pharmaceutical stability testing guidelines can be adopted.

Protocol: Accelerated Stability Study
Objective: To assess the short-term stability of 3-Pyridinecarboxaldehyde-d4 under stressed

conditions to identify potential degradation pathways.

Methodology:

Sample Preparation: Prepare multiple aliquots of 3-Pyridinecarboxaldehyde-d4 in

appropriate containers (e.g., amber glass vials with inert gas overlay).

Stress Conditions: Expose the samples to a range of elevated temperatures (e.g., 40°C,

60°C) and humidity levels (e.g., 75% RH). Also, expose a set of samples to intense light
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(e.g., ICH-compliant photostability chamber).

Time Points: Pull samples at predetermined time points (e.g., 0, 1, 2, 4 weeks).

Analysis: Analyze the samples at each time point using a validated stability-indicating

method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or

Mass Spectrometry (LC-MS). The method should be able to separate the parent compound

from any potential degradants.

Data Evaluation: Quantify the amount of 3-Pyridinecarboxaldehyde-d4 remaining and

identify and quantify any degradation products.

Protocol: Long-Term Stability Study
Objective: To determine the shelf-life of 3-Pyridinecarboxaldehyde-d4 under recommended

storage conditions.

Methodology:

Sample Preparation: Prepare multiple aliquots of the compound as described above.

Storage Conditions: Store the samples under the recommended conditions (2-8°C, protected

from light and air).

Time Points: Pull samples at longer intervals (e.g., 0, 3, 6, 9, 12, 18, 24 months).

Analysis: Analyze the samples using the same validated stability-indicating method as in the

accelerated study.

Data Evaluation: Evaluate the data to establish a re-test period or shelf-life for the compound

under the specified storage conditions.

Experimental Workflow Diagram
The following diagram outlines a typical experimental workflow for a stability study.
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Figure 2: Experimental Workflow for Stability Testing
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Figure 2: Experimental Workflow for Stability Testing

Conclusion
The integrity of 3-Pyridinecarboxaldehyde-d4 is best maintained through strict adherence to

the recommended storage and handling protocols. Storing the compound at 2-8°C or frozen,

under an inert atmosphere, and protected from light and air will minimize degradation.

Researchers should be mindful of its incompatibility with strong acids, bases, oxidizing agents,

and reducing agents. By following these guidelines and implementing robust stability testing

protocols, scientists can ensure the reliability of their experimental outcomes when utilizing this

deuterated compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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